Cas no 2034246-44-9 (4-acetyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzene-1-sulfonamide)

• Product Name: 4-acetyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzene-1-sulfonamide
• CAS No: 2034246-44-9
• MF: C₁₅H₂₀N₄O₃S
• MW: 336.409301757813
• CID: 5905369
• PubChem ID: 119101695
• Update Time: 2025-06-08

4-acetyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzene-1-sulfonamide
• 2034246-44-9
• 4-acetyl-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]benzene-1-sulfonamide
• 4-acetyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide
• AKOS026693174
• F6514-7394
• 4-acetyl-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]benzenesulfonamide

• Inchi： 1S/C15H20N4O3S/c1-11(2)15(10-19-16-8-9-17-19)18-23(21,22)14-6-4-13(5-7-14)12(3)20/h4-9,11,15,18H,10H2,1-3H3
• InChI Key： VXNVVQWXKDKDDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NC(CN1N=CC=N1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 336.12561169g/mol
• Monoisotopic Mass: 336.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Additional information on 4-acetyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzene-1-sulfonamide

Comprehensive Analysis of 4-acetyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzene-1-sulfonamide (CAS No. 2034246-44-9)

The compound 4-acetyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzene-1-sulfonamide (CAS No. 2034246-44-9) is a sulfonamide derivative with a unique molecular structure that combines an acetyl group, a triazole ring, and a sulfonamide moiety. This combination of functional groups makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of the 1,2,3-triazole ring is noteworthy due to its stability and ability to participate in hydrogen bonding, which is crucial for drug-receptor interactions.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 4-acetyl group in this compound may enhance its pharmacokinetic properties, such as absorption and metabolism, making it a promising candidate for further study. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors involved in disease pathways.

The CAS No. 2034246-44-9 is often searched in conjunction with terms like "sulfonamide derivatives," "triazole-containing compounds," and "drug discovery." These keywords reflect the growing demand for innovative molecules in the pharmaceutical industry. Additionally, the compound's structure aligns with current trends in fragment-based drug design, where smaller molecular fragments are optimized to improve binding affinity and selectivity.

One of the most frequently asked questions about 4-acetyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzene-1-sulfonamide is its synthetic route. The compound can be synthesized through multi-step organic reactions, including the click chemistry approach for introducing the 1,2,3-triazole ring. This method is favored for its high yield and mild reaction conditions. Another common query revolves around its solubility and stability, which are critical for formulation development. Preliminary studies suggest that the compound exhibits moderate solubility in organic solvents, which could be optimized for drug delivery systems.

From a regulatory perspective, CAS No. 2034246-44-9 is not classified as a hazardous material, making it safer to handle in laboratory settings. However, standard safety protocols should always be followed. The compound's potential as a lead molecule in drug discovery has sparked discussions about its intellectual property status, with several patents pending in related chemical spaces.

In summary, 4-acetyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzene-1-sulfonamide represents a fascinating area of research with significant implications for medicinal chemistry. Its unique structure and potential therapeutic applications make it a compound worth watching in the coming years. As the demand for targeted therapies grows, this molecule could play a pivotal role in addressing unmet medical needs.